2,5-Dimethylmorpholine-4-carbonyl chloride

• Molecular Formula: C7H12ClNO2
• Molecular Weight: 177.63 g/mol
• IUPAC Name: 2,5-dimethylmorpholine-4-carbonyl chloride
• InChI: InChI=1S/C7H12ClNO2/c1-5-4-11-6(2)3-9(5)7(8)10/h5-6H,3-4H2,1-2H3
• InChI Key: VTVAFMMTDOMEOT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CO1)C)C(=O)Cl

Description

2,5-Dimethylmorpholine-4-carbonyl chloride is a morpholine derivative featuring two methyl substituents at positions 2 and 5 of the six-membered ring, with a reactive carbonyl chloride (-COCl) group at position 2. This compound is structurally related to sulfonyl chloride analogs (e.g., 2,5-dimethylmorpholine-4-sulfonyl chloride, CAS 1216297-22-1), which share the morpholine backbone but differ in the functional group (sulfonyl vs. carbonyl chloride) . Carbonyl chlorides are typically employed as acylating agents in organic synthesis, facilitating the introduction of acyl groups into target molecules. However, specific data on the synthesis, stability, and applications of 2,5-dimethylmorpholine-4-carbonyl chloride remain sparse in publicly available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dimethylmorpholine-4-carbonyl chloride typically involves the reaction of 2,5-dimethylmorpholine with phosgene or thionyl chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

[ \text{2,5-Dimethylmorpholine} + \text{Phosgene} \rightarrow \text{2,5-Dimethylmorpholine-4-carbonyl chloride} + \text{HCl} ]

Industrial Production Methods

In industrial settings, the production of 2,5-Dimethylmorpholine-4-carbonyl chloride is scaled up using continuous flow reactors. This method ensures better control over reaction parameters, leading to higher yields and purity of the product .

Chemical Reactions Analysis

Types of Reactions

2,5-Dimethylmorpholine-4-carbonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The carbonyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Hydrolysis: In the presence of water, it hydrolyzes to form 2,5-dimethylmorpholine and hydrochloric acid.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in anhydrous solvents such as dichloromethane or tetrahydrofuran.

Hydrolysis: This reaction is usually performed under acidic or basic conditions to facilitate the breakdown of the carbonyl chloride group.

Major Products Formed

Amides: Formed by the reaction with amines.

Esters: Formed by the reaction with alcohols.

Thiols: Formed by the reaction with thiols.

Scientific Research Applications

2,5-Dimethylmorpholine-4-carbonyl chloride is widely used in scientific research due to its reactivity and versatility. Some of its applications include:

Organic Synthesis: Used as a building block for the synthesis of various organic compounds.

Pharmaceuticals: Employed in the synthesis of drug intermediates and active pharmaceutical ingredients.

Material Science: Utilized in the preparation of polymers and advanced materials.

Biological Studies: Used in the modification of biomolecules for research purposes

Mechanism of Action

The mechanism of action of 2,5-Dimethylmorpholine-4-carbonyl chloride primarily involves nucleophilic attack on the carbonyl carbon. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack by various reagents. This leads to the formation of a tetrahedral intermediate, which subsequently collapses to form the final product. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Reactivity

The reactivity of morpholine derivatives is heavily influenced by their functional groups:

• 2,5-Dimethylmorpholine-4-carbonyl chloride : The carbonyl chloride group (-COCl) is highly electrophilic, making it suitable for nucleophilic acyl substitution reactions. This contrasts with sulfonyl chlorides (e.g., 2,5-dimethylmorpholine-4-sulfonyl chloride), where the -SO₂Cl group is more resistant to hydrolysis but reacts with amines to form sulfonamides .
• 4-(4-Chloro-1,2,5-thiadiazol-3-yl)morpholine : Incorporates a thiadiazole ring, enhancing electron-withdrawing effects and altering reactivity toward heterocyclic coupling reactions .

Table 1: Functional Group Comparison

Compound	Functional Group	Reactivity Profile	Key Applications
2,5-Dimethylmorpholine-4-carbonyl chloride	Carbonyl chloride (-COCl)	Acylation, peptide synthesis	Pharmaceutical intermediates
2,5-Dimethylmorpholine-4-sulfonyl chloride	Sulfonyl chloride (-SO₂Cl)	Sulfonamide formation, stable to hydrolysis	Polymer chemistry, drug design
4-(4-Chloro-1,2,5-thiadiazol-3-yl)morpholine	Thiadiazole ring	Heterocyclic coupling, metal catalysis	Agrochemicals, ligands

Substituent Effects on Physicochemical Properties

• This substitution also enhances lipophilicity, which may improve membrane permeability in drug candidates .
• Bromophenyl and Hydroxyl Groups (Chromene Derivatives): Compounds like 2-amino-5-hydroxy-4-(3-bromophenyl)-4H-chromene-3-carbonitrile () exhibit distinct solubility and hydrogen-bonding capabilities due to hydroxyl and nitrile groups, making them more suited for pharmaceutical applications than morpholine-based acylating agents .

Biological Activity

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C₇H₁₂ClNO₂
• Molecular Weight : Approximately 177.63 g/mol
• Functional Groups : Morpholine ring, carbonyl chloride

Comparative Analysis

A comparison with related compounds highlights the uniqueness of 2,5-Dimethylmorpholine-4-carbonyl chloride:

Compound Name	Molecular Formula	Key Features
2,5-Dimethylmorpholine-4-carbonyl chloride	C₇H₁₂ClNO₂	Two methyl groups at the 2 and 5 positions
2,6-Dimethylmorpholine-4-carbonyl chloride	C₇H₁₂ClNO₂	Different substitution pattern affecting reactivity
3-Methylmorpholine-4-carbonyl chloride	C₇H₁₁ClNO₂	Less steric hindrance compared to dimethyl variants

Biological Activity Overview

The biological activity of morpholine derivatives, including 2,5-Dimethylmorpholine-4-carbonyl chloride, has been explored primarily in the context of their pharmacological properties. Morpholines are known to exhibit various activities such as:

• Antimicrobial Effects : Morpholine derivatives have shown significant antimicrobial activity against various bacterial strains.
• Analgesic Properties : Some compounds in this class have been reported to possess pain-relieving effects.
• Anti-inflammatory Activity : There is evidence suggesting that certain morpholines may exhibit anti-inflammatory properties.

Antimicrobial Activity

Recent studies have investigated the potential of morpholine derivatives as antibacterial agents. For instance, compounds structurally similar to 2,5-Dimethylmorpholine-4-carbonyl chloride have demonstrated efficacy against multidrug-resistant strains of bacteria such as Staphylococcus aureus and Klebsiella pneumoniae .

A study highlighted the development of dual inhibitors targeting bacterial topoisomerases, where similar morpholine-based compounds exhibited low nanomolar inhibitory concentrations (IC50) against bacterial DNA gyrase and topoisomerase IV . This suggests that 2,5-Dimethylmorpholine-4-carbonyl chloride could potentially be optimized for similar applications.

Case Studies

• Study on Antibacterial Activity : A series of benzothiazole derivatives were evaluated for their ability to inhibit bacterial growth. Among them, compounds with morpholine moieties showed promising results against Gram-positive and Gram-negative bacteria .
• Synthesis and Evaluation : The synthesis of various morpholine derivatives has been documented, indicating that modifications at the carbonyl position can enhance biological activity. For example, altering substituents on the morpholine ring has been shown to affect both solubility and antibacterial efficacy .